Cas no 872279-35-1 (Ethyl 3-bromo-2-nitrobenzoate)

• Product Name: Ethyl 3-bromo-2-nitrobenzoate
• CAS No: 872279-35-1
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 1867875
• PubChem ID: 46311278
• Update Time: 2025-04-21

Ethyl 3-bromo-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-nitrobenzoate
• AC1Q5AEN
• AC1L5ZL4
• SureCN103199
• 3-Bromo-2-nitroanisole
• ACMC-209kjs
• SBB055382
• 2-Nitro-3-brom-anisol
• 3-Brom-2-nitro-benzoesaeure-aethylester
• 3-bromo-2-nitro-benzoic acid ethyl ester
• NSC88011
• 3-bromo-2-nitro-anisole
• 3-Brom-2-nitro-anisol
• NCIOpen2_005349
• 872279-35-1
• SCHEMBL17707775
• DB-339186

• Inchi： 1S/C9H8BrNO4/c1-2-15-9(12)6-4-3-5-7(10)8(6)11(13)14/h3-5H,2H2,1H3
• InChI Key： HPTMOAFFIHTRDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OCC)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96367Da
• Monoisotopic Mass: 272.96367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų